2-[({2-[(1-{[(2,6-dimethylphenyl)amino]carbonyl}cyclopentyl)amino]-1-methyl-2-oxoethyl}amino)carbonyl]benzoic acid

• IUPAC Name: 2-[[1-[[1-[(2,6-dimethylphenyl)carbamoyl]cyclopentyl]amino]-1-oxopropan-2-yl]carbamoyl]benzoic acid
• InChI: InChI=1S/C25H29N3O5/c1-15-9-8-10-16(2)20(15)27-24(33)25(13-6-7-14-25)28-21(29)17(3)26-22(30)18-11-4-5-12-19(18)23(31)32/h4-5,8-12,17H,6-7,13-14H2,1-3H3,(H,26,30)(H,27,33)(H,28,29)(H,31,32)
• InChI Key: RVGNSPRKCKZIKU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)C2(CCCC2)NC(=O)C(C)NC(=O)C3=CC=CC=C3C(=O)O
• Molecular Formula: C25H29N3O5
• Molecular Weight: 451.5 g/mol

Description

This compound is a synthetic chemical of interest due to its structural complexity and potential for various applications in chemistry and materials science. The detailed analysis of its synthesis, molecular structure, chemical and physical properties, and specific reactions offers insights into its utility and behavior under different conditions.

Synthesis Analysis

The synthesis of related compounds involves complex reactions, including the formation of polymorphs and cocrystals through methods such as recrystallization and heating to promote solid-phase transitions. These processes are critical for achieving the desired chemical structure and properties (Zhoujin et al., 2022).

Molecular Structure Analysis

The molecular structure of compounds similar to the one has been elucidated through various spectroscopic techniques, including IR, 1H-NMR, and 13C-NMR spectroscopy, alongside X-ray crystallography. These analyses reveal detailed insights into the compound's conformation, bonding, and overall geometry (Dokorou et al., 2004).

Chemical Reactions and Properties

Chemical properties include the compound's reactivity with other chemicals, highlighting reactions like polymorphism, tautomerism, and its ability to form specific bonds or undergo transformations under certain conditions. These characteristics are crucial for understanding its applications and reactivity (Bowden & Byrne, 1996).

Physical Properties Analysis

Physical properties encompass aspects such as solubility, melting point, and molecular weight. These are determined through experimental measurements and theoretical calculations, providing essential information for handling and applying the compound in various contexts (Charanya et al., 2019).

Chemical Properties Analysis

The chemical properties section delves into the compound's behavior in reactions, such as its reactivity with different reagents, stability under various conditions, and the mechanisms through which it undergoes transformations. This information is vital for chemists looking to use the compound in synthesis or as a part of larger molecular assemblies (Rublova et al., 2017).

Scientific Research Applications

Spectroscopic and Structural Characterization

One significant area of scientific research application for compounds related to 2-[({2-[(1-{[(2,6-dimethylphenyl)amino]carbonyl}cyclopentyl)amino]-1-methyl-2-oxoethyl}amino)carbonyl]benzoic acid involves their spectroscopic and structural characterization. For instance, mefenamic acid, which shares a structural motif (dimethylphenyl) with the compound , has been studied for its polymorphs through vibrational spectroscopies and solid-state NMR. These studies aim to understand the polymorphic forms of such compounds, which is crucial for their application in various fields, including pharmaceuticals (Cunha et al., 2014).

Electrocarboxylation Reactions

Research has also explored the electrocarboxylation of aromatic ketones, which can yield substituted benzoic acids among other products. This process indicates the potential for synthesizing various benzoic acid derivatives, including those structurally related to 2-[({2-[(1-{[(2,6-dimethylphenyl)amino]carbonyl}cyclopentyl)amino]-1-methyl-2-oxoethyl}amino)carbonyl]benzoic acid, through electrochemical methods (Scialdone et al., 2006).

Polymorphism and Co-crystal Formation

The study of polymorphism and co-crystal or salt formation is another critical research area. For example, the investigation into 2-((2,6-dichlorophenyl)amino)benzoic acid and its dimethylphenyl analogue has provided insights into the effects of substituent variation on crystalline forms and properties. Such studies are vital for drug design and material science, offering a deeper understanding of how structural variations influence the physical and chemical behaviors of compounds (Zhoujin et al., 2022).

Antimicrobial and Antituberculosis Agents

Compounds related to 2-[({2-[(1-{[(2,6-dimethylphenyl)amino]carbonyl}cyclopentyl)amino]-1-methyl-2-oxoethyl}amino)carbonyl]benzoic acid have been explored for their biological activities, including antimicrobial and antituberculosis effects. For instance, phenylorganotin derivatives with bis(2,6-dimethylphenyl)amino]benzoic acid have shown promise as novel antituberculosis agents, highlighting the potential of such compounds in therapeutic applications (Dokorou et al., 2004).

Future Directions

The future directions for this compound could involve further exploration of its potential as a non-steroidal anti-inflammatory and thyroid drug. Additionally, further studies could be conducted to understand its polymorphism and the factors influencing it.